4-(2-Methylpropyl)azetidin-2-one
Overview
Description
“4-(2-Methylpropyl)azetidin-2-one” is a chemical compound that is part of the azetidin-2-one family . Azetidin-2-ones, also known as β-lactams, have been found to exhibit diversified biological and pharmacological activity in addition to their therapeutic properties .
Molecular Structure Analysis
Azetidin-2-ones are characterized by a four-membered ring, which is less strained than the three-membered aziridine system . In spirocyclic β-lactams, the spiro carbon may be at positions C3 and/or C4 .Chemical Reactions Analysis
Azetidin-2-ones have been found to exhibit a variety of activities . They have been used as versatile building blocks for the synthesis of amino acids, alkaloids, and toxoids with potential biological properties .Scientific Research Applications
Antibacterial and Antifungal Agents
4-(2-Methylpropyl)azetidin-2-one: derivatives have demonstrated antibacterial and antifungal activities. Researchers have investigated their effectiveness against Gram-positive bacteria (such as Staphylococcus aureus) and Gram-negative bacteria (including Escherichia coli and Pseudomonas aeruginosa). These compounds exhibit promising potencies, comparable to standard antibiotics like amoxicillin, gentamycin, and streptomycin .
β-Lactam Synthesis
The azetidin-2-one ring, a four-membered cyclic amine, has played a crucial role in the development of life-saving antibiotics such as penicillin and cephalosporins. Moreover, β-lactams , including spiro-azetidin-2-one derivatives, serve as versatile building blocks for synthesizing amino acids, alkaloids, and other biologically active molecules .
Medicinal Chemistry
Spiro-heterocycles, including 4-(2-Methylpropyl)azetidin-2-one , have attracted attention in medicinal chemistry due to their unique biological activity. Their rigid structure minimizes conformational entropy penalties during interactions with molecular targets. Researchers explore these compounds for potential therapeutic applications .
Synthesis of New Chemical Entities
The inherent flexibility of the β-lactam ring allows for the creation of novel chemical entities. Researchers have harnessed this property to develop compounds with diverse activities, expanding beyond traditional antibiotics. These new entities hold promise in various fields, including drug discovery .
Steroidal Spiro β-Lactams
Recent synthetic strategies have led to the synthesis of steroidal spiro β-lactams from dienamides. These compounds exhibit interesting properties and may find applications in pharmacology and drug development .
Other Potential Applications
While the above areas highlight key applications, ongoing research continues to uncover additional uses for 4-(2-Methylpropyl)azetidin-2-one . These may include its role as a scaffold for designing novel drugs, exploring its interactions with specific receptors, and investigating its potential in targeted therapies .
Future Directions
properties
IUPAC Name |
4-(2-methylpropyl)azetidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-5(2)3-6-4-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKZNKDUMWADENF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1CC(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Methylpropyl)azetidin-2-one | |
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